Cas no 1349718-76-8 (1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine
• CAS No: 1349718-76-8
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4787914
• Update Time: 2025-06-22

1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine
• 2-Cyclobutyl-5-phenyl-2H-pyrazol-3-ylamine

• Inchi： 1S/C13H15N3/c14-13-9-12(10-5-2-1-3-6-10)15-16(13)11-7-4-8-11/h1-3,5-6,9,11H,4,7-8,14H2
• InChI Key： RMYNGKAGNQSNMG-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CC=2)=N1)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 425.1±33.0 °C at 760 mmHg
• Flash Point: 210.9±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine

Professional Introduction to 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine (CAS No. 1349718-76-8)

1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine, with the chemical identifier CAS No. 1349718-76-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential biological activities. The compound features a cyclobutyl ring fused with a pyrazole core, further substituted with a phenyl group at the 3-position and an amine functional group at the 5-position. Such a structural configuration imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The pyrazole moiety is particularly noteworthy in medicinal chemistry, as it is a privileged scaffold found in numerous bioactive molecules. Pyrazoles exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, anticancer, and antimicrobial activities. The incorporation of a cyclobutyl group into the pyrazole framework introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the phenyl substituent at the 3-position can modulate electronic properties and hydrophobicity, further enhancing the compound's potential as a pharmacophore.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The compound 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine has been extensively studied for its potential role in modulating various biological pathways. One of the most compelling areas of research involves its interaction with enzymes and receptors involved in metabolic disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management.

Moreover, the structural features of 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine make it an attractive candidate for further exploration in oncology research. The cyclobutyl ring can enhance binding stability by providing a rigid scaffold that fits well into the active sites of target proteins. This rigidity, combined with the electron-rich pyrazole core, allows for optimal interactions with biological macromolecules. Recent computational studies have predicted that this compound may interact with kinases and other signaling proteins involved in cancer progression, suggesting its potential as an anticancer agent.

The amine functional group at the 5-position of the pyrazole ring is another critical feature that contributes to the compound's versatility. Amines are well-known for their ability to form hydrogen bonds, which can significantly enhance binding affinity between a drug molecule and its target. In addition, this amine group can be further modified through various chemical reactions to introduce additional functionalities or linkages, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex heterocyclic compounds like 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine. These improvements have not only facilitated academic research but also hold promise for industrial applications in drug development. The ability to synthesize such compounds with high purity and yield is crucial for conducting thorough pharmacological evaluations and advancing them towards clinical trials.

In conclusion, 1-Cyclobutyl-3-phenyl-1H-pyrazol-5-amine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.